Cas no 1513798-65-6 (3-(Chloromethyl)-5-(1-methylcyclopentyl)-1,2,4-oxadiazole)

• Product Name: 3-(Chloromethyl)-5-(1-methylcyclopentyl)-1,2,4-oxadiazole
• CAS No: 1513798-65-6
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 5765679
• PubChem ID: 80256997
• Update Time: 2025-10-31

3-(Chloromethyl)-5-(1-methylcyclopentyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-5-(1-methylcyclopentyl)-1,2,4-oxadiazole
• AKOS018819310
• EN300-3069835
• 1513798-65-6
• 3-(Chloromethyl)-5-(1-methylcyclopentyl)-1,2,4-oxadiazole

• Inchi： 1S/C9H13ClN2O/c1-9(4-2-3-5-9)8-11-7(6-10)12-13-8/h2-6H2,1H3
• InChI Key： ZAFYQJKIZQGGKB-UHFFFAOYSA-N
• SMILES： ClCC1=NOC(C2(C)CCCC2)=N1

Computed Properties

• Exact Mass: 200.0716407g/mol
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(Chloromethyl)-5-(1-methylcyclopentyl)-1,2,4-oxadiazole

Professional Introduction to 3-(Chloromethyl)-5-(1-methylcyclopentyl)-1,2,4-oxadiazole (CAS No. 1513798-65-6)

3-(Chloromethyl)-5-(1-methylcyclopentyl)-1,2,4-oxadiazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1513798-65-6, belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a chloromethyl group and a 1-methylcyclopentyl substituent, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and pharmacological investigations.

The chloromethyl moiety in 3-(Chloromethyl)-5-(1-methylcyclopentyl)-1,2,4-oxadiazole introduces a reactive site that can participate in various chemical transformations, such as nucleophilic addition reactions. This feature is particularly useful in the synthesis of more complex molecules, including potential drug candidates. The 1-methylcyclopentyl group, on the other hand, provides steric and electronic influences that can modulate the overall biological activity of the compound. These structural elements make this oxadiazole derivative a versatile tool for medicinal chemists exploring new therapeutic avenues.

In recent years, there has been growing interest in oxadiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, inflammation, and infectious disorders. The oxadiazole core is known to exhibit inhibitory effects on several enzymes and receptors involved in pathophysiological processes. For instance, studies have shown that certain oxadiazole derivatives can inhibit kinases and other enzymes that are overexpressed in tumor cells, making them promising candidates for anticancer therapy.

The synthesis of 3-(Chloromethyl)-5-(1-methylcyclopentyl)-1,2,4-oxadiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the oxadiazole ring through cyclocondensation reactions. Subsequent functionalization steps introduce the chloromethyl group and the 1-methylcyclopentyl substituent. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve these transformations efficiently. The final product is then purified through techniques like column chromatography or recrystallization to obtain the desired compound in high purity.

The chemical properties of 3-(Chloromethyl)-5-(1-methylcyclopentyl)-1,2,4-oxadiazole make it a suitable candidate for further derivatization to explore new pharmacophores. Medicinal chemists often modify such compounds by introducing additional functional groups or altering the substitution patterns to enhance their biological activity. For example, replacing the chloromethyl group with other nucleophilic acceptors can lead to new derivatives with different biological profiles. Such modifications are guided by computational modeling and experimental data to predict and optimize the biological activity of these compounds.

In academic research, this compound has been used as a building block for synthesizing more complex molecules with potential therapeutic applications. Its structural features allow for diverse chemical modifications, making it a valuable intermediate in drug discovery programs. Several research groups have reported on the synthesis and biological evaluation of various derivatives of 3-(Chloromethyl)-5-(1-methylcyclopentyl)-1,2,4-oxadiazole, demonstrating its versatility and utility in medicinal chemistry.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and agrochemicals due to its unique chemical properties. For instance, certain oxadiazole derivatives have shown promise as intermediates in the synthesis of polymers with enhanced thermal stability or as components in crop protection agents. These applications highlight the broad utility of oxadiazole-based compounds across multiple scientific disciplines.

The safety profile of 3-(Chloromethyl)-5-(1-methylcyclopentyl)-1,2,4-oxadiazole is an important consideration in its handling and application. While this compound is not classified as hazardous under standard conditions, appropriate safety measures should be taken during its synthesis and handling to minimize exposure risks. Standard laboratory practices such as wearing personal protective equipment (PPE) and working in a well-ventilated area are recommended. Additionally， thorough characterization of the compound through spectroscopic methods like NMR spectroscopy ensures its identity and purity before use.

The future prospects for 3-(Chloromethyl)-5-(1-methylcyclopentyl)-1,2,4-oxadiazole are promising given its unique structural features and potential biological activities. Ongoing research aims to further elucidate its mechanisms of action and explore new derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area， leading to novel therapeutic interventions for various diseases.